Medical gloves modified by a one-minute spraying process with blood-repellent, antibacterial and wound-healing abilities†
Biomaterials Science Pub Date: 2022-01-17 DOI: 10.1039/D1BM01212F
Abstract
During clinical surgery, bleeding that occurs in the operative region is inevitable. Due to the blood adhesion on ordinary medical gloves, it reduces surgery quality to a certain extent and even prolongs operation time. Herein, we show that medical blood-repellent gloves (MBRG) can be obtained by spraying the blood-repellent mist spray (MS) on the surface of ordinary medical gloves, which are available for immediate use in around one minute. After the modification, MBRG not only have a significantly higher blood repellent rate than that of ordinary medical gloves, but also can effectively inhibit the growth of Staphylococcus aureus (S. aureus) and Escherichia coli (E. coli), and even promote the healing of infected wounds. MS is easy to prepare, low-toxic, and can be widely used on the surface of various medical gloves, such as rubber gloves, polyethylene film gloves, and nitrile gloves, which may have an impact on the development of future medical gloves.
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